tetranor-PGFM
tetranor-PGFM
tetranor-PGFM is the major urinary metabolite of PGF2α. Normal healthy females excrete 7-13 µg of tetranor-PGFM per day compared to 11-59 µg/24 hours for healthy males. In pregnant females, tetranor-PGFM levels in the urine are 2 to 5-fold higher and diminish to pre-pregnancy levels soon after labor.
Brand Name:
Vulcanchem
CAS No.:
23109-94-6
VCID:
VC0031682
InChI:
InChI=1S/C16H26O7/c17-10(3-1-2-4-15(20)21)5-6-11-12(7-8-16(22)23)14(19)9-13(11)18/h11-14,18-19H,1-9H2,(H,20,21)(H,22,23)/t11-,12-,13-,14+/m1/s1
SMILES:
C1C(C(C(C1O)CCC(=O)O)CCC(=O)CCCCC(=O)O)O
Molecular Formula:
C16H26O7
Molecular Weight:
330.37 g/mol
tetranor-PGFM
CAS No.: 23109-94-6
Reference Standards
VCID: VC0031682
Molecular Formula: C16H26O7
Molecular Weight: 330.37 g/mol
CAS No. | 23109-94-6 |
---|---|
Product Name | tetranor-PGFM |
Molecular Formula | C16H26O7 |
Molecular Weight | 330.37 g/mol |
IUPAC Name | 8-[(1R,2R,3S,5R)-2-(2-carboxyethyl)-3,5-dihydroxycyclopentyl]-6-oxooctanoic acid |
Standard InChI | InChI=1S/C16H26O7/c17-10(3-1-2-4-15(20)21)5-6-11-12(7-8-16(22)23)14(19)9-13(11)18/h11-14,18-19H,1-9H2,(H,20,21)(H,22,23)/t11-,12-,13-,14+/m1/s1 |
Standard InChIKey | IGRHJCFWWOQYQE-SYQHCUMBSA-N |
Isomeric SMILES | C1[C@H]([C@@H]([C@H]([C@H]1O)CCC(=O)O)CCC(=O)CCCCC(=O)O)O |
SMILES | C1C(C(C(C1O)CCC(=O)O)CCC(=O)CCCCC(=O)O)O |
Canonical SMILES | C1C(C(C(C1O)CCC(=O)O)CCC(=O)CCCCC(=O)O)O |
Appearance | Assay:≥98%A solution in methyl acetate |
Description | tetranor-PGFM is the major urinary metabolite of PGF2α. Normal healthy females excrete 7-13 µg of tetranor-PGFM per day compared to 11-59 µg/24 hours for healthy males. In pregnant females, tetranor-PGFM levels in the urine are 2 to 5-fold higher and diminish to pre-pregnancy levels soon after labor. |
Synonyms | tetranor-Prostaglandin F Metabolite |
Reference | 1.Granström, E., and Samuelsson, B. The structure of a urinary metabolite of prostaglandin F2α in man. Journal of the American Chemical Society 91, 3398-3400 (1969). |
PubChem Compound | 3246853 |
Last Modified | Nov 11 2021 |
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